Cas no 13143-91-4 (b-L-Arabinopyranoside, methyl,2,3-dibenzoate)

b-L-Arabinopyranoside, methyl,2,3-dibenzoate structure
13143-91-4 structure
Product Name:b-L-Arabinopyranoside, methyl,2,3-dibenzoate
CAS No:13143-91-4
MF:C20H20O7
MW:372.368606567383
CID:179983
PubChem ID:260747
Update Time:2025-04-19

b-L-Arabinopyranoside, methyl,2,3-dibenzoate Chemical and Physical Properties

Names and Identifiers

    • b-L-Arabinopyranoside, methyl,2,3-dibenzoate
    • 2,3-Dimethyl-buten-(2)-saeure-methylester
    • 2,3-dimethyl-crotonic acid methyl ester
    • 2,3-Dimethyl-crotonsaeure-methylester
    • 2-Butenoic acid, 2,3-dimethyl-, methyl ester
    • CTK1C6831
    • Methyl 2,3-dimethyl-2-butenoate
    • methyl 2-methyl-2-butenoate
    • methyl-2,3-dimethyl-butenoate
    • Trimethylacrylsaeure-methylester
    • CHEMBL1898332
    • methyl 2,3-di-o-benzoylpentopyranoside
    • NSC92420
    • DTXSID70927194
    • HMS3079K19
    • MLS002695124
    • SMR001561036
    • NCIOpen2_009929
    • 13143-91-4
    • NSC-92420
    • Inchi: 1S/C20H20O7/c1-24-20-17(27-19(23)14-10-6-3-7-11-14)16(15(21)12-25-20)26-18(22)13-8-4-2-5-9-13/h2-11,15-17,20-21H,12H2,1H3
    • InChI Key: LWCGYKKLRQFMNP-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(C1OC)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O

Computed Properties

  • Exact Mass: 372.1209
  • Monoisotopic Mass: 372.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 546.5°Cat760mmHg
  • Flash Point: 193.3°C
  • Refractive Index: 1.593
  • PSA: 91.29
  • LogP: 1.80120
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